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Compound of Interest

Compound Name: CCK (27-33)

Cat. No.: B1460154 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling the peptide fragment

Cholecystokinin (CCK) (27-33). Adherence to these protocols is essential for ensuring

laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling CCK (27-33) in its lyophilized powder form or in solution, the following personal

protective equipment and engineering controls are mandatory to minimize exposure risk.
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PPE / Control Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from accidental

splashes of solutions or

contact with airborne powder.

Hand Protection
Chemical-resistant gloves

(Nitrile, Neoprene, or PVC)

Prevents skin contact with the

peptide. Inspect gloves for

integrity before each use.[1]

Body Protection Long-sleeved laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved N95 dust

mask

Recommended when handling

the lyophilized powder to

prevent inhalation.

Engineering Control
Chemical fume hood or

designated workspace

Recommended for all handling

of the lyophilized powder and

preparation of stock solutions

to minimize inhalation

exposure and contain potential

spills.

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedure for the safe handling, storage, and

disposal of CCK (27-33).

Receiving and Storage
Upon receipt, visually inspect the vial for any damage. The lyophilized powder should be stored

in a freezer at -20°C for long-term stability.

Reconstitution of Lyophilized Powder
Reconstituting the peptide requires careful handling to ensure its stability and accurate

concentration.

Experimental Protocol: Preparation of a CCK (27-33) Stock Solution
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Objective: To accurately reconstitute lyophilized CCK (27-33) to a desired stock concentration.

Materials:

Vial of lyophilized CCK (27-33)

Appropriate solvent (e.g., Dimethyl sulfoxide (DMSO) or Formic Acid)[1][2][3]

Sterile, chemical-resistant microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ice bucket

Procedure:

Equilibration: Allow the vial of lyophilized peptide to equilibrate to room temperature before

opening to prevent condensation.

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of the

appropriate solvent to the vial. For example, to create a 1 mg/mL stock solution, add 1 mL of

solvent to 1 mg of peptide.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous shaking.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage of Stock Solution: Store the aliquots at -20°C. Reconstituted solutions are typically

stable for up to 3 months when stored frozen. For short-term storage, solutions can be kept

at 4°C for up to 5 days.[2]

Disposal Plan
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All waste materials contaminated with CCK (27-33) must be treated as chemical waste and

disposed of according to your institution's and local environmental regulations.

Solid Waste: This includes used vials, pipette tips, gloves, and any other contaminated

disposable labware. Collect these items in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Unused or waste solutions of CCK (27-33) should be collected in a designated

chemical waste container. Do not pour peptide solutions down the drain.

Emergency Procedures: Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Spill Cleanup Protocol for CCK (27-33) Powder:

Evacuate and Notify: Alert others in the immediate area of the spill.

Don PPE: Ensure you are wearing the appropriate PPE, including a dust mask, eye

protection, lab coat, and gloves.

Contain the Spill: Cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite)

to prevent the powder from becoming airborne.

Clean Up: Carefully scoop the absorbed material into a designated hazardous waste

container. Avoid creating dust.

Decontaminate: Wipe the spill area with a damp cloth or paper towel. Dispose of the

cleaning materials in the hazardous waste container.

Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is

complete.

Workflow for Handling CCK (27-33)
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Caption: Workflow for the safe handling of CCK (27-33) from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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